Cas no 4352-89-0 (3H-Naphtho(2,1-b)pyran-3-one)

• Product Name: 3H-Naphtho(2,1-b)pyran-3-one
• CAS No: 4352-89-0
• Molecular Formula: C₇H₁₄NS₂-^.Na+
• Molecular Weight: 199.31256
• CID: 44972
• PubChem ID: 165218

3H-Naphtho(2,1-b)pyran-3-one Properties

Names and Identifiers

• 3H-Naphtho[2,1-b]pyran-3-one
• 3H-NAPHTHO(2,1-B)PYRAN-3-ONE
• 5,6-benzocoumarin
• naphthopiranone
• naphthopyran-2-one
• Benzo[f]chromen-3-one
• SY300570
• Benzopyran-2-one
• MFCD00204499
• A826301
• DTXSID00963020
• 4352-89-0
• BDBM50146053
• AKOS006240969
• CHEMBL424248
• FT-0755108
• 3h-benzo[f]chromen-3-one
• SCHEMBL3362663
• DTXCID701390792
• G70433
• DB-070443

• InChIKey： FXRDPPFLWGSMQT-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H8O2/c14-13-8-6-11-10-4-2-1-3-9(10)5-7-12(11)15-13/h1-8H
• SMILES： C1=CC(=O)OC2C=CC3C(C1=2)=CC=CC=3

Computed Properties

• Exact Mass: 196.05200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 196.052
• Heavy Atom Count: 15
• Complexity: 295
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 2.94620
• PSA: 30.21000
• Refractive Index: 1.687
• Boiling Point: 402.6 °C at 760 mmHg
• Melting Point: 117－119ºC
• Flash Point: 169.7 °C
• Density: 1.297

3H-Naphtho(2,1-b)pyran-3-one Security Information

3H-Naphtho(2,1-b)pyran-3-one Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%